Cas no 1696521-59-1 (tert-butyl N-[3-iodo-2-methyl-2-(octan-2-yloxy)propyl]carbamate)

• Product Name: tert-butyl N-[3-iodo-2-methyl-2-(octan-2-yloxy)propyl]carbamate
• CAS No: 1696521-59-1
• MF: C₁₇H₃₄INO₃
• MW: 427.361238002777
• CID: 6156924
• PubChem ID: 104969647
• Update Time: 2025-05-21

tert-butyl N-[3-iodo-2-methyl-2-(octan-2-yloxy)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-iodo-2-methyl-2-(octan-2-yloxy)propyl]carbamate
• 1696521-59-1
• EN300-1135709

• Inchi： 1S/C17H34INO3/c1-7-8-9-10-11-14(2)21-17(6,12-18)13-19-15(20)22-16(3,4)5/h14H,7-13H2,1-6H3,(H,19,20)
• InChI Key： CXDFADATOKVKED-UHFFFAOYSA-N
• SMILES： ICC(C)(CNC(=O)OC(C)(C)C)OC(C)CCCCCC

Computed Properties

• Exact Mass: 427.15834g/mol
• Monoisotopic Mass: 427.15834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-[3-iodo-2-methyl-2-(octan-2-yloxy)propyl]carbamate

Recent Advances in the Study of tert-butyl N-[3-iodo-2-methyl-2-(octan-2-yloxy)propyl]carbamate (CAS: 1696521-59-1)

The compound tert-butyl N-[3-iodo-2-methyl-2-(octan-2-yloxy)propyl]carbamate (CAS: 1696521-59-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including an iodo-substituted propyl chain and a tert-butyl carbamate group, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activity, positioning it as a promising candidate for further investigation.

One of the key areas of research has been the optimization of synthetic routes for tert-butyl N-[3-iodo-2-methyl-2-(octan-2-yloxy)propyl]carbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that employs palladium-catalyzed cross-coupling reactions. This approach not only improves the efficiency of production but also enhances the purity of the final product, which is critical for pharmaceutical applications. The study highlighted the compound's stability under various conditions, making it suitable for further derivatization and functionalization.

In addition to its synthetic utility, the biological activity of tert-butyl N-[3-iodo-2-methyl-2-(octan-2-yloxy)propyl]carbamate has been a focal point of recent research. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymatic pathways involved in inflammatory responses. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited moderate inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents.

Further investigations have explored the compound's mechanism of action at the molecular level. Computational docking studies, as described in a recent article in the Journal of Chemical Information and Modeling, revealed that tert-butyl N-[3-iodo-2-methyl-2-(octan-2-yloxy)propyl]carbamate binds to the active site of COX-2 with high affinity. The iodine atom in the molecule appears to play a critical role in this interaction, forming halogen bonds with key amino acid residues in the enzyme's binding pocket. These insights provide a foundation for the rational design of more potent and selective inhibitors.

Despite these promising findings, challenges remain in the development of tert-butyl N-[3-iodo-2-methyl-2-(octan-2-yloxy)propyl]carbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Recent work published in Drug Metabolism and Disposition (2024) has begun to explore these aspects, with initial results indicating that the compound undergoes rapid hepatic metabolism, which may limit its efficacy in vivo. Researchers are now investigating structural modifications to improve its pharmacokinetic properties.

In conclusion, tert-butyl N-[3-iodo-2-methyl-2-(octan-2-yloxy)propyl]carbamate (CAS: 1696521-59-1) represents a promising scaffold for drug discovery, with demonstrated synthetic accessibility and biological activity. Ongoing research aims to optimize its properties and explore its potential in various therapeutic areas. As the field advances, this compound may serve as a valuable tool for understanding enzyme inhibition and developing novel pharmacological agents.